(2S)-1-(4-methoxypentanoyl)pyrrolidine-2-carboxylic acid

• IUPAC Name: (2S)-1-(4-methoxypentanoyl)pyrrolidine-2-carboxylic acid
• InChI: InChI=1S/C11H19NO4/c1-8(16-2)5-6-10(13)12-7-3-4-9(12)11(14)15/h8-9H,3-7H2,1-2H3,(H,14,15)/t8?,9-/m0/s1
• InChI Key: SMBGFVPQGPKTRT-GKAPJAKFSA-N
• Canonical SMILES: CC(CCC(=O)N1CCCC1C(=O)O)OC
• Isomeric SMILES: CC(CCC(=O)N1CCC[C@H]1C(=O)O)OC
• Molecular Formula: C11H19NO4
• Molecular Weight: 229.27 g/mol

Description

(2S)-1-(4-methoxypentanoyl)pyrrolidine-2-carboxylic acid, also known as MPAC, is a chiral cyclic amino acid that has been of great interest in scientific research due to its unique structural and chemical properties. This molecule has been synthesized using various methods, and its mechanism of action has been investigated in several studies. In

Mechanism of Action

The mechanism of action of (2S)-1-(4-methoxypentanoyl)pyrrolidine-2-carboxylic acid is not fully understood, but it is thought to involve the inhibition of the nuclear factor-kappa B (NF-κB) pathway. NF-κB is a transcription factor that plays a key role in the regulation of immune responses, inflammation, and cell survival. (2S)-1-(4-methoxypentanoyl)pyrrolidine-2-carboxylic acid has been shown to inhibit the activation of NF-κB and its downstream targets, including pro-inflammatory cytokines and anti-apoptotic proteins.
Biochemical and Physiological Effects:
(2S)-1-(4-methoxypentanoyl)pyrrolidine-2-carboxylic acid has been found to have several biochemical and physiological effects. It has been shown to reduce the levels of reactive oxygen species (ROS) and lipid peroxidation in cells, indicating its antioxidant activity. (2S)-1-(4-methoxypentanoyl)pyrrolidine-2-carboxylic acid has also been found to inhibit the proliferation and migration of cancer cells in vitro and in vivo, suggesting its potential use in cancer therapy. Furthermore, (2S)-1-(4-methoxypentanoyl)pyrrolidine-2-carboxylic acid has been shown to reduce the levels of pro-inflammatory cytokines and chemokines in various models of inflammation.

Advantages and Limitations for Lab Experiments

(2S)-1-(4-methoxypentanoyl)pyrrolidine-2-carboxylic acid has several advantages for lab experiments, including its stability, solubility, and low toxicity. It can be easily synthesized using simple and cost-effective methods. However, one limitation of (2S)-1-(4-methoxypentanoyl)pyrrolidine-2-carboxylic acid is its limited availability, which can limit its use in large-scale experiments. Additionally, the mechanism of action of (2S)-1-(4-methoxypentanoyl)pyrrolidine-2-carboxylic acid is not fully understood, which can make it difficult to interpret the results of experiments.

Future Directions

Several future directions for the research on (2S)-1-(4-methoxypentanoyl)pyrrolidine-2-carboxylic acid can be identified. One potential direction is the investigation of its role in other diseases, such as neurodegenerative disorders and cardiovascular diseases. Another direction is the development of more efficient synthesis methods for (2S)-1-(4-methoxypentanoyl)pyrrolidine-2-carboxylic acid, which can increase its availability and reduce its cost. Furthermore, the exploration of the structure-activity relationship of (2S)-1-(4-methoxypentanoyl)pyrrolidine-2-carboxylic acid can provide insight into its mechanism of action and potential therapeutic applications. Overall, the research on (2S)-1-(4-methoxypentanoyl)pyrrolidine-2-carboxylic acid has great potential for the development of novel therapies for various diseases.

Synthesis Methods

The synthesis of (2S)-1-(4-methoxypentanoyl)pyrrolidine-2-carboxylic acid involves the reaction of 4-methoxypentanoyl chloride with pyrrolidine-2-carboxylic acid in the presence of a base catalyst. This reaction results in the formation of (2S)-1-(4-methoxypentanoyl)pyrrolidine-2-carboxylic acid as a white solid with a melting point of 114-116°C. Other methods of synthesis include the use of N,N-dimethylformamide (DMF) as a solvent and the use of N,N'-dicyclohexylcarbodiimide (DCC) as a coupling agent.

Scientific Research Applications

(2S)-1-(4-methoxypentanoyl)pyrrolidine-2-carboxylic acid has been extensively studied for its potential therapeutic applications in various diseases. It has been found to exhibit anti-inflammatory, antioxidant, and antitumor properties. (2S)-1-(4-methoxypentanoyl)pyrrolidine-2-carboxylic acid has been shown to inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in vitro and in vivo. It also has been found to scavenge free radicals and protect against oxidative stress-induced damage in cells. Furthermore, (2S)-1-(4-methoxypentanoyl)pyrrolidine-2-carboxylic acid has been investigated for its potential use in cancer therapy due to its ability to induce apoptosis in cancer cells.